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Compound of Interest

Compound Name: 1,1,3,3-Tetrachloropropane

Cat. No.: B154969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key physical properties of various

tetrachloropropane isomers. The data presented is compiled from experimental values to

ensure accuracy and reliability, offering a valuable resource for professionals in the fields of

chemical research and drug development. Understanding the distinct physical characteristics of

these isomers is crucial for their application in synthesis, as solvents, or as intermediates in the

production of pharmaceuticals and other complex molecules.

Isomers of Tetrachloropropane: A Structural
Overview
Tetrachloropropane (C₃H₄Cl₄) exists in several isomeric forms, distinguished by the

arrangement of chlorine atoms on the propane backbone. These structural variations give rise

to different physical properties, influencing their behavior in chemical reactions and their

suitability for various applications.
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Caption: Positional isomers of tetrachloropropane.

Comparative Physical Properties
The following table summarizes the experimentally determined physical properties of various

tetrachloropropane isomers. These properties are fundamental to understanding the behavior

of these compounds in different experimental and industrial settings.
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Isomer
CAS
Number

Molecular
Formula

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/cm³)

Refractiv
e Index

1,1,1,2-

Tetrachloro

propane

812-03-3 C₃H₄Cl₄ 152.4[1]
-64[2][3] or

-65[4][5][6]
1.466[2][3] 1.48[2][3]

1,1,1,3-

Tetrachloro

propane

1070-78-6 C₃H₄Cl₄ 159[7][8][9] -35[9]
1.470 @

20°C[7][8]

1.4810-

1.4850[9]

1,1,2,2-

Tetrachloro

propane

13116-60-

4
C₃H₄Cl₄ - - - -

1,1,2,3-

Tetrachloro

propane

18495-30-

2
C₃H₄Cl₄

177.7 @

760

mmHg[10]

[11]

179[10][12]

[13]

1.462[10]

[11] or

1.53[12]

[13][14]

1.479[10]

[11] or

1.4990-

1.5010[3]

[12][13][14]

1,2,2,3-

Tetrachloro

propane

13116-53-

5
C₃H₄Cl₄

166[15][16]

or 176.3 @

760

mmHg[17]

- ~1.5[17] -

1,1,3,3-

Tetrachloro

propane

1653-17-4 C₃H₄Cl₄ 162[11] - - -

1,2,3,3-

Tetrachloro

propane

- C₃H₄Cl₄ - - - -

Note: Data for 1,2,3,3-tetrachloropropane was not readily available in the searched literature. A

hyphen (-) indicates that experimental data was not found.
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The determination of the physical properties listed above is conducted using standardized

experimental methodologies. These protocols are designed to ensure accuracy, reproducibility,

and comparability of data across different laboratories and studies.

Determination of Boiling Point
The boiling point of the tetrachloropropane isomers is determined using methods that adhere to

the principles outlined in standards such as ASTM D1078 and ASTM D2887.[4][18][19]
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Caption: Experimental workflow for boiling point determination.

A common laboratory method involves the distillation of the liquid. The sample is heated in a

distillation flask, and the temperature at which the vapor phase is in equilibrium with the liquid

phase under a given pressure is recorded as the boiling point. For more precise

measurements, gas chromatography can be used to simulate distillation and determine the

boiling range distribution of a substance.

Determination of Density
The density of liquid tetrachloropropane isomers is typically measured using a digital density

meter, following protocols similar to those described in ASTM D4052 and ASTM D7777.[7][10]

[15][20][21]

Density Measurement Workflow
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Caption: Workflow for density measurement using a digital densitometer.

This method involves introducing a small volume of the liquid sample into an oscillating U-tube.

The instrument measures the change in the oscillation frequency caused by the mass of the

sample in the tube. This frequency change is then used, in conjunction with calibration data, to

determine the density of the liquid with high precision.

Determination of Refractive Index
The refractive index of the tetrachloropropane isomers is determined using a refractometer,

with procedures guided by standards such as ASTM D1218 and ASTM D1747.[2][12][17][22]

[23]
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Refractive Index Measurement Workflow
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Caption: Experimental workflow for refractive index measurement.

This optical property is measured by passing light through a thin film of the liquid sample

placed on the prism of a refractometer. The instrument measures the angle at which the light is

refracted, which is then converted to the refractive index value. Temperature control is critical

for accurate refractive index measurements.

This guide serves as a foundational resource for understanding the physical properties of

tetrachloropropane isomers. The provided data and experimental outlines are intended to
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support further research and application development in the chemical and pharmaceutical

sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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